![molecular formula C14H27N3O2 B6260264 tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate CAS No. 1369237-35-3](/img/new.no-structure.jpg)
tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate
Overview
Description
Tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate is a chemical compound that belongs to the class of piperazine derivatives It is characterized by the presence of a tert-butyl group, a piperazine ring, and a pyrrolidine ring
Preparation Methods
The synthesis of tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate typically involves the reaction of tert-butyl 3-bromopyrrolidine-1-carboxylate with piperazine. The reaction is carried out in the presence of a base, such as potassium carbonate, in an appropriate solvent like acetonitrile. The reaction mixture is stirred at room temperature for several hours, followed by purification using column chromatography to obtain the desired product .
Chemical Reactions Analysis
Tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.
Substitution: Nucleophilic substitution reactions can occur at the piperazine ring, where nucleophiles like halides or alkoxides can replace hydrogen atoms.
Scientific Research Applications
Tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate has several scientific research applications, including:
Medicinal Chemistry: It is used as an intermediate in the synthesis of various pharmaceutical compounds, particularly those targeting neurological and psychiatric disorders.
Biological Studies: The compound is employed in biological assays to study its effects on different biological pathways and molecular targets.
Chemical Synthesis: It serves as a building block in the synthesis of more complex molecules for research and development purposes.
Mechanism of Action
The mechanism of action of tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate involves its interaction with specific molecular targets, such as receptors or enzymes. The piperazine ring in the compound can bind to various receptors in the central nervous system, modulating their activity and leading to therapeutic effects. The exact pathways and targets depend on the specific application and the structure of the final pharmaceutical product .
Comparison with Similar Compounds
Tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate can be compared with other similar compounds, such as:
Tert-butyl 3-[(3-methylpiperazin-1-yl)methyl]pyrrolidine-1-carboxylate: This compound has a similar structure but with a methyl group on the piperazine ring, which can lead to different biological activities and properties.
Tert-butyl 4-(piperazin-1-yl)pyrrolidine-1-carboxylate: This compound differs in the position of the piperazine ring attachment, which can affect its binding affinity and selectivity for different molecular targets.
Properties
CAS No. |
1369237-35-3 |
|---|---|
Molecular Formula |
C14H27N3O2 |
Molecular Weight |
269.4 |
Purity |
95 |
Origin of Product |
United States |
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